Cas no 74400-48-9 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
• CAS No: 74400-48-9
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 541106
• PubChem ID: 3128215
• Update Time: 2025-06-09

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
• 4-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-7-amine
• AKOS000605970
• CS-0297771
• DTXSID00389600
• 7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine
• SR-01000402775
• 74400-48-9
• 7-NITRO-N,N-DIPROPYL-2,1,3-BENZOXADIAZOL-4-AMINE
• SR-01000402775-1
• EN300-766935
• SCHEMBL3505281
• EU-0001788
• Oprea1_858961

• Inchi： 1S/C12H16N4O3/c1-3-7-15(8-4-2)9-5-6-10(16(17)18)12-11(9)13-19-14-12/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： GHQUCVFMTTZSKP-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(CCC)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.12238
• Monoisotopic Mass: 264.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 85.3